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Compound of Interest

Compound Name: 1,3-Dichloro-2,4-difluorobenzene

CAS No.: 36556-37-3

Cat. No.: B1295427

Get Quote

1,3-Dichloro-2,4-difluorobenzene, identified by the CAS Number 36556-37-3, is a highly

functionalized aromatic compound that serves as a critical building block in modern organic

synthesis.[1][2][3] Its unique substitution pattern, featuring both chlorine and fluorine atoms,

imparts specific reactivity and physicochemical properties that are highly sought after by

researchers in pharmaceuticals, agrochemicals, and materials science.[4][5] The strategic

placement of these halogens allows for selective transformations, making it a valuable

intermediate for constructing complex molecular architectures. This guide provides a

comprehensive overview of its properties, synthesis, applications, and handling protocols,

tailored for professionals in drug development and chemical research.

Chemical Identity and Physicochemical Properties
A precise understanding of a compound's physical and chemical properties is fundamental for

its effective use in experimental design. The data below has been aggregated from

authoritative chemical databases and supplier specifications.
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Property Value Source(s)

CAS Number 36556-37-3 [1][2][3][4]

Molecular Formula C₆H₂Cl₂F₂ [1][2][3]

Molecular Weight 182.98 g/mol [1][3]

IUPAC Name
1,3-dichloro-2,4-

difluorobenzene
[3]

Appearance Clear, colorless liquid [4][5]

Boiling Point ~181 °C at 760 mmHg [1][4][5]

Density ~1.502 g/cm³ [5]

Flash Point 64.4 °C [4][5]

Lipophilicity (XLogP3) 3.4 [1][3]

Purity Typically ≥95% - 97% [2][4]

Synthesis and Mechanistic Insights
While multiple synthetic routes to halogenated benzenes exist, a common and logical approach

involves the strategic introduction of substituents onto a simpler aromatic core. The following

workflow illustrates a representative pathway for the synthesis of 1,3-dichloro-2,4-
difluorobenzene, emphasizing the causality behind each transformation. This pathway is

based on established organohalogen reactions, such as electrophilic aromatic substitution and

Sandmeyer reactions.
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Stage 1: Chlorination

Alternative Route: Fluorination

Final Product

1,3-Difluorobenzene

2,4-Dichloro-1,3-difluorobenzene

Cl₂, FeCl₃
(Electrophilic Aromatic Substitution)

1,3-Dichloro-2,4-difluorobenzene
(CAS: 36556-37-3)

2,4-Dichloronitrobenzene

2,4-Difluoronitrobenzene

KF, Phase Transfer Catalyst
(Nucleophilic Aromatic Substitution)

2,4-Difluoroaniline

H₂, Pd/C
(Nitro Group Reduction)

Target: 1,3-Dichloro-2,4-difluorobenzene

1. NaNO₂, HCl (Diazotization)
2. CuCl₂ (Sandmeyer Reaction)

Click to download full resolution via product page

Caption: Representative synthetic pathways to 1,3-dichloro-2,4-difluorobenzene.

Expert Rationale for Synthetic Choices:
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Electrophilic Chlorination (Stage 1): Starting with 1,3-difluorobenzene, direct chlorination

using chlorine gas and a Lewis acid catalyst like ferric chloride (FeCl₃) is a standard method

for electrophilic aromatic substitution. The fluorine atoms are ortho-, para-directing but

deactivating. The chlorine atoms would be directed to the 2 and 4 positions, which are

activated by both fluorine atoms.

Nucleophilic Fluorination Route (Alternative): An industrially relevant approach often involves

nucleophilic aromatic substitution (SₙAr). Starting with 2,4-dichloronitrobenzene, the nitro

group strongly activates the ring towards nucleophilic attack. A fluoride source like potassium

fluoride (KF) can displace the chlorine atoms, a process often facilitated by a phase transfer

catalyst to improve solubility and reactivity.[6]

Functional Group Transformations: Following fluorination, the nitro group is reduced to an

aniline (e.g., using catalytic hydrogenation with H₂ over Pd/C).[6] This aniline is a versatile

intermediate.

Diazotization and Sandmeyer Reaction: The resulting aniline can be converted into a

diazonium salt using sodium nitrite and a strong acid. This salt is then subjected to a

Sandmeyer reaction with a chlorine source like copper(I) chloride to introduce the final

chlorine atom, yielding the target molecule.[6] This multi-step process provides high

regiochemical control.

Applications in Drug Development and Materials
Science
The utility of 1,3-dichloro-2,4-difluorobenzene stems from its identity as a "synthon"—a

molecular fragment designed for building larger, more complex molecules. Its primary value lies

in the fields of medicinal chemistry and advanced materials.
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Core Applications

Resulting Products & Properties

1,3-Dichloro-2,4-difluorobenzene

CAS: 36556-37-3

Pharmaceutical Synthesis

Building Block

Agrochemical Development

Intermediate

Materials Science

Monomer/Precursor

Active Pharmaceutical Ingredients (APIs)
- Modulated Bioavailability

- Enhanced Metabolic Stability

Advanced Pesticides & Herbicides
- Increased Efficacy

Specialty Polymers & Liquid Crystals
- Flame Retardancy

- Desirable Mesomorphic Properties

Click to download full resolution via product page

Caption: Core application areas for 1,3-dichloro-2,4-difluorobenzene.

Pharmaceutical Intermediate: This compound is a crucial intermediate in the synthesis of

APIs.[4][5] The inclusion of fluorine is a well-established strategy in medicinal chemistry to

modulate key drug properties such as metabolic stability, binding affinity, and bioavailability.

[7] The chlorine atoms provide reactive sites for cross-coupling reactions (e.g., Suzuki,

Buchwald-Hartwig) to build the carbon skeleton of a drug molecule. The presence of chlorine

is a feature in over 250 FDA-approved drugs.[8]

Agrochemical Development: In agriculture, it is used to create next-generation pesticides

and herbicides.[4] The specific halogenation pattern can lead to compounds with higher

efficacy and better target specificity, contributing to more effective crop protection solutions.

[4]

Materials Science: Its utility extends to the formulation of advanced materials. It can serve as

a monomer in the synthesis of specialty polymers, where its incorporation can enhance

properties like thermal stability and flame retardancy.[4] It is also explored in the
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development of liquid crystals, where the rigid, substituted aromatic core contributes to

desirable mesomorphic (liquid crystal) phases.[4]

Safety and Handling Protocols
As with any halogenated aromatic compound, proper handling of 1,3-dichloro-2,4-
difluorobenzene is essential. The following guidelines are derived from its Safety Data Sheet

(SDS).

Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated fume

hood. Wear tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US)

standards, chemical-impermeable gloves (e.g., nitrile), and a lab coat.[9] For situations with

a risk of inhalation, a full-face respirator may be necessary.[9]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[10] It

should be stored away from sources of ignition, as it has a flash point of 64.4 °C.[4][5]

Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.

[10]

Experimental Protocol: Accidental Spill Response
The following is a self-validating protocol for managing a small laboratory spill.
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Step Action Rationale

1. Evacuate & Ventilate

Evacuate non-essential

personnel from the immediate

area. Ensure the fume hood is

operating at maximum

capacity.

Minimizes inhalation exposure.

2. Remove Ignition Sources

Extinguish all nearby flames

and turn off spark-producing

equipment.

Prevents fire, as the

compound is combustible.

3. Don PPE

Wear appropriate PPE,

including respiratory protection

if the spill is significant.

Protects the responder from

chemical contact and

inhalation.[9]

4. Contain & Absorb

Cover the spill with an inert

absorbent material like

vermiculite or sand.

Prevents the liquid from

spreading.

5. Collect & Dispose

Using spark-proof tools,

carefully collect the absorbed

material into a suitable,

labeled, and closed container

for hazardous waste disposal.

[9]

Ensures proper containment

and prevents environmental

contamination.

6. Decontaminate

Wipe the spill area with a

suitable solvent (e.g.,

acetone), followed by soap

and water.

Removes residual chemical

traces.

Spectroscopic Characterization
For researchers synthesizing or using this compound, identity and purity confirmation are

paramount. While specific spectra are not provided in the search results, characterization

would rely on standard analytical techniques:
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Nuclear Magnetic Resonance (NMR): ¹H NMR would show signals in the aromatic region,

with coupling patterns influenced by the adjacent fluorine and chlorine atoms. ¹³C NMR

would provide information on the number and electronic environment of the carbon atoms.

Crucially, ¹⁹F NMR spectroscopy is essential for confirming the presence and environment of

the fluorine atoms.

Mass Spectrometry (MS): MS analysis would show a molecular ion peak corresponding to its

molecular weight (182.98 g/mol ). The isotopic pattern of this peak would be characteristic of

a molecule containing two chlorine atoms (a distinctive M, M+2, M+4 pattern).

Infrared (IR) Spectroscopy: IR would show characteristic absorption bands for C-H, C=C

(aromatic), C-F, and C-Cl bonds.

Researchers must run their own analytical tests on their specific batch to validate its structure

and purity against reference standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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